![molecular formula C16H22N2O5 B8582248 1-[4-Nitro-3-(propan-2-yloxy)phenyl]piperidin-4-yl acetate](/img/structure/B8582248.png)
1-[4-Nitro-3-(propan-2-yloxy)phenyl]piperidin-4-yl acetate
Cat. No. B8582248
M. Wt: 322.36 g/mol
InChI Key: LCYPMPXXLYPMML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09115140B2
Procedure details
622 mg of ammonium formate and 525 mg of Pd/C (10%) are added to a solution of 530 mg of 1-[4-nitro-3-(propan-2-yloxy)phenyl]piperidin-4-yl acetate in 13 ml of methanol. The reaction medium is microwave-heated at 80° C. for 5 minutes. The mixture is filtered on Clarcel, and the Clarcel is rinsed with methanol. The filtrate is concentrated under reduced pressure. The residue is taken up with 20 ml of ethyl acetate, 2 ml of water and 8 ml of a saturated aqueous sodium chloride solution. The two phases are separated and the aqueous phase is washed with 3 times 10 ml of ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and evaporated. The residue is purified on silica, elution being carried out with dichloromethane/MeOH (95/5), so as to give 190 mg of 1-[4-amino-3-(propan-2-yloxy)phenyl]piperidin-4-yl acetate in the form of a brown oil.
Quantity
530 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O-])=O.[NH4+].[C:5]([O:8][CH:9]1[CH2:14][CH2:13][N:12]([C:15]2[CH:20]=[CH:19][C:18]([N+:21]([O-])=O)=[C:17]([O:24][CH:25]([CH3:27])[CH3:26])[CH:16]=2)[CH2:11][CH2:10]1)(=[O:7])[CH3:6]>CO.[Pd]>[C:5]([O:8][CH:9]1[CH2:10][CH2:11][N:12]([C:15]2[CH:20]=[CH:19][C:18]([NH2:21])=[C:17]([O:24][CH:25]([CH3:27])[CH3:26])[CH:16]=2)[CH2:13][CH2:14]1)(=[O:7])[CH3:6] |f:0.1|
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Inputs
Step One
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Name
|
|
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Quantity
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622 mg
|
|
Type
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reactant
|
|
Smiles
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C(=O)[O-].[NH4+]
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|
Name
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|
|
Quantity
|
530 mg
|
|
Type
|
reactant
|
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Smiles
|
C(C)(=O)OC1CCN(CC1)C1=CC(=C(C=C1)[N+](=O)[O-])OC(C)C
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Name
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|
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Quantity
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13 mL
|
|
Type
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solvent
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Smiles
|
CO
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Name
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|
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Quantity
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525 mg
|
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Type
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catalyst
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Smiles
|
[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture is filtered on Clarcel
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WASH
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Type
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WASH
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|
Details
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the Clarcel is rinsed with methanol
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate is concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The two phases are separated
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WASH
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Type
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WASH
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|
Details
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the aqueous phase is washed with 3 times 10 ml of ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic phases are dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified on silica, elution
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)OC1CCN(CC1)C1=CC(=C(C=C1)N)OC(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 190 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 39.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
